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Compound of Interest

Compound Name: Dregeoside Ga1

Cat. No.: B15591673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and analytical methodologies related to Dregeoside Ga1, a pregnane glycoside isolated from

the medicinal plant Dregea volubilis. This document is intended to serve as a valuable resource

for researchers engaged in natural product chemistry, pharmacology, and drug discovery.

Core Compound Characteristics
Dregeoside Ga1 is a complex glycosidic natural product. Its core structure is based on a

pregnane steroid aglycone, which is decorated with a specific arrangement of sugar moieties.

The precise stereochemistry and linkage of these sugar units are critical to its biological activity.

Property Value

CAS Number 98665-66-8

Molecular Formula C₄₉H₈₀O₁₇

Molecular Weight 941.149 g/mol

Melting Point 126.5-129 °C

Boiling Point (est.) 904.9 ± 65.0 °C at 760 mmHg

Density (est.) 1.3 ± 0.1 g/cm³

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15591673?utm_src=pdf-interest
https://www.benchchem.com/product/b15591673?utm_src=pdf-body
https://www.benchchem.com/product/b15591673?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure
The definitive chemical structure of Dregeoside Ga1 was elucidated through extensive

spectroscopic analysis, primarily Nuclear Magnetic Resonance (NMR) spectroscopy. The

structure, as determined by Yoshikawa et al. (1986), is presented below.

It is important to note that a publicly available, definitive 2D chemical structure diagram of

Dregeoside Ga1 is not readily found in the searched resources. The structural information is

primarily derived from spectroscopic data interpretation in the original research publication. The

elucidation of the structure relied on detailed analysis of ¹H-NMR and ¹³C-NMR spectral data to

determine the connectivity and stereochemistry of the aglycone and the individual sugar

residues, as well as the glycosidic linkages.

Experimental Protocols
The isolation and characterization of Dregeoside Ga1 involve a multi-step process requiring

careful chromatographic separation and spectroscopic analysis. The following is a generalized

protocol based on methodologies reported for the isolation of pregnane glycosides from

Dregea volubilis.

Isolation of Dregeoside Ga1 from Dregea volubilis
A generalized workflow for the isolation of Dregeoside Ga1 is depicted in the following

diagram.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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